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Compound of Interest

Compound Name: SBP-7455

Cat. No.: B2895894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of SBP-7455, a potent

and orally active dual ULK1/ULK2 autophagy inhibitor, for oral gavage administration in

preclinical research.[1][2][3] The information compiled is critical for ensuring consistent and

effective delivery of the compound in in vivo studies.

Compound Information
Parameter Value Reference

Compound Name SBP-7455 [1]

CAS Number 1884222-74-5 [1][4]

Molecular Formula C16H17F3N4O2 [1][4]

Molecular Weight 354.33 g/mol [1][4]

Target ULK1 and ULK2 [1][5]

Mechanism of Action
Inhibits the initiation of

autophagy.[5]
[1][5]

Solubility Data
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SBP-7455 exhibits varying solubility depending on the solvent. It is crucial to use fresh,

anhydrous solvents, as hygroscopic solvents like DMSO can significantly impact solubility.[2][6]

Solvent Solubility Notes

DMSO ≥ 125 mg/mL (352.78 mM)

Ultrasonic assistance may be

needed. Use newly opened

DMSO.[1][2]

DMF 30 mg/mL

Ethanol 1 mg/mL

DMSO:PBS (pH 7.2) (1:4) 0.20 mg/mL

Water Insoluble [6]

Oral Gavage Vehicle Formulations
Several vehicle formulations have been successfully used for the oral administration of SBP-
7455 in mice.[1][7] The choice of vehicle may depend on the desired dosing volume,

concentration, and study duration.
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Formulation Composition
Achievable
Concentration

Reference

Formulation 1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 mg/mL [1]

Formulation 2
10% DMSO, 90%

Corn Oil
≥ 2.08 mg/mL [1]

Formulation 3

5% DMSO, 10%

Tween-80, 85%

Distilled and

Deionized H2O

Used for 30 mg/kg

dosing
[7]

Formulation 4 CMC-NA

≥ 5 mg/mL

(Homogeneous

suspension)

[6]

Experimental Protocols
Protocol 1: PEG300 and Saline-Based Formulation
This protocol yields a clear solution suitable for oral gavage.

Materials:

SBP-7455 powder

Dimethyl sulfoxide (DMSO), anhydrous

Polyethylene glycol 300 (PEG300)

Tween-80

Saline solution (0.9% NaCl)

Sterile microcentrifuge tubes

Pipettes and sterile tips
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Vortex mixer

Procedure:

Prepare a stock solution of SBP-7455 in DMSO. For example, to achieve a final

concentration of 2.08 mg/mL, prepare a 20.8 mg/mL stock solution in DMSO.[2]

In a sterile tube, add the required volume of the SBP-7455 DMSO stock solution. For 1 mL of

final formulation, this would be 100 µL.

Add 400 µL of PEG300 to the DMSO stock solution.

Vortex the mixture thoroughly until it is a clear and homogenous solution.

Add 50 µL of Tween-80 to the mixture.

Vortex again to ensure complete mixing.

Add 450 µL of saline to bring the total volume to 1 mL.

Vortex the final solution until it is clear and ready for administration. It is recommended to

use the mixed solution immediately for optimal results.[6]

Protocol 2: Corn Oil-Based Formulation
This protocol is an alternative for a lipid-based vehicle.

Materials:

SBP-7455 powder

Dimethyl sulfoxide (DMSO), anhydrous

Corn oil

Sterile microcentrifuge tubes

Pipettes and sterile tips
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Vortex mixer

Procedure:

Prepare a stock solution of SBP-7455 in DMSO. For instance, to get a final concentration of

2.08 mg/mL, a 20.8 mg/mL stock in DMSO is needed.[2]

In a sterile tube, add the required volume of the SBP-7455 DMSO stock solution. For 1 mL of

the final formulation, use 100 µL.

Add 900 µL of corn oil to the DMSO stock solution.

Vortex the mixture vigorously until a uniform and clear solution is achieved. The mixed

solution should be used immediately for optimal results.[6]

Visualizations
SBP-7455 Mechanism of Action: Inhibition of Autophagy
Initiation
SBP-7455 is a dual inhibitor of the serine/threonine kinases ULK1 and ULK2, which are

essential for the initiation of the autophagy cascade. By inhibiting these kinases, SBP-7455
blocks the downstream phosphorylation of components of the autophagy machinery, such as

ATG13, Beclin-1, and VPS34, thereby preventing the formation of the autophagosome.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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